[(2S)-1-[[4-[(Z)-C-[[(6R,7R)-2-(2,2-Dimethylpropanoyloxymethoxycarbonyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]carbamoyl]-N-methoxycarbonimidoyl]-1,3-thiazol-2-yl]amino]-1-oxopropan-2-yl]azanium;chloride
[(2S)-1-[[4-[(Z)-C-[[(6R,7R)-2-(2,2-Dimethylpropanoyloxymethoxycarbonyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]carbamoyl]-N-methoxycarbonimidoyl]-1,3-thiazol-2-yl]amino]-1-oxopropan-2-yl]azanium;chloride
Brand Name:
Vulcanchem
CAS No.:
135767-36-1
VCID:
VC0157426
InChI:
InChI=1S/C22H28N6O8S2.ClH/c1-10(23)15(29)26-21-24-11(8-38-21)13(27-34-5)16(30)25-14-17(31)28-12(6-7-37-18(14)28)19(32)35-9-36-20(33)22(2,3)4;/h6,8,10,14,18H,7,9,23H2,1-5H3,(H,25,30)(H,24,26,29);1H/b27-13-;/t10-,14+,18+;/m0./s1
SMILES:
CC(C(=O)NC1=NC(=CS1)C(=NOC)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N.Cl
Molecular Formula:
C22H29ClN6O8S2
Molecular Weight:
605.1 g/mol
[(2S)-1-[[4-[(Z)-C-[[(6R,7R)-2-(2,2-Dimethylpropanoyloxymethoxycarbonyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]carbamoyl]-N-methoxycarbonimidoyl]-1,3-thiazol-2-yl]amino]-1-oxopropan-2-yl]azanium;chloride
CAS No.: 135767-36-1
Main Products
VCID: VC0157426
Molecular Formula: C22H29ClN6O8S2
Molecular Weight: 605.1 g/mol
CAS No. | 135767-36-1 |
---|---|
Product Name | [(2S)-1-[[4-[(Z)-C-[[(6R,7R)-2-(2,2-Dimethylpropanoyloxymethoxycarbonyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-7-yl]carbamoyl]-N-methoxycarbonimidoyl]-1,3-thiazol-2-yl]amino]-1-oxopropan-2-yl]azanium;chloride |
Molecular Formula | C22H29ClN6O8S2 |
Molecular Weight | 605.1 g/mol |
IUPAC Name | 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2Z)-2-[2-[[(2S)-2-aminopropanoyl]amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride |
Standard InChI | InChI=1S/C22H28N6O8S2.ClH/c1-10(23)15(29)26-21-24-11(8-38-21)13(27-34-5)16(30)25-14-17(31)28-12(6-7-37-18(14)28)19(32)35-9-36-20(33)22(2,3)4;/h6,8,10,14,18H,7,9,23H2,1-5H3,(H,25,30)(H,24,26,29);1H/b27-13-;/t10-,14+,18+;/m0./s1 |
Standard InChIKey | AIRXGBDVYJWRGO-VBSBDVEKSA-N |
Isomeric SMILES | C[C@@H](C(=O)NC1=NC(=CS1)/C(=N/OC)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)[NH3+].[Cl-] |
SMILES | CC(C(=O)NC1=NC(=CS1)C(=NOC)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N.Cl |
Canonical SMILES | CC(C(=O)NC1=NC(=CS1)C(=NOC)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)[NH3+].[Cl-] |
Synonyms | (2-(2-alanylaminothiazol-4-yl)-2-methoxyiminoacetamido)-3-cephem-4-carboxylate AS 924 AS-924 ceftizoxime alapivoxil |
PubChem Compound | 9851758 |
Last Modified | Dec 23 2021 |
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